Cas no 1805618-31-8 (3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1805618-31-8
• MF: C₈H₄BrF₅IN
• MW: 415.924551010132
• CID: 4893485
• Update Time: 2025-06-11

3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF5IN/c9-2-3-1-4(6(10)11)5(8(12,13)14)16-7(3)15/h1,6H,2H2
• InChI Key： SYRLFJDVFNBHBV-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C=C(C(F)F)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine

Introduction to 3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805618-31-8)

3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805618-31-8) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its unique structural features, characterized by the presence of bromomethyl, difluoromethyl, iodo, and trifluoromethyl substituents on a pyridine backbone, make it a versatile intermediate in the synthesis of bioactive molecules. This compound represents a critical building block for the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

The bromomethyl group at the 3-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity is particularly valuable in medicinal chemistry, where rapid and efficient diversification of molecular structures is essential for optimizing pharmacological properties. The difluoromethyl and trifluoromethyl groups, located at the 5- and 6-positions respectively, are well-known pharmacophores that enhance metabolic stability, lipophilicity, and binding affinity to biological targets. These substituents are frequently incorporated into drug candidates to improve their pharmacokinetic profiles and therapeutic efficacy.

The iodo substituent at the 2-position further expands the synthetic utility of this compound. Iodine is a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex organic molecules. These reactions allow for the introduction of aryl or vinyl groups, enabling the creation of structurally diverse derivatives with tailored biological activities. The combination of these reactive sites makes 3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine an indispensable tool in modern drug discovery pipelines.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of next-generation therapeutics. Pyridine derivatives are prevalent in active pharmaceutical ingredients (APIs) due to their ability to modulate enzyme activity and receptor binding. The incorporation of fluorine atoms into these heterocycles often leads to improved drug-like properties, including enhanced binding affinity and resistance to metabolic degradation. For instance, studies have demonstrated that fluorinated pyridines can serve as key motifs in kinase inhibitors, which are critical for treating cancers and inflammatory diseases.

The synthetic applications of 3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine extend beyond its use as a building block for drug candidates. It has been employed in the preparation of probes for biochemical assays and as a precursor for developing imaging agents. The unique electronic properties conferred by the halogen substituents make this compound suitable for applications in photochemical research and materials science. For example, researchers have explored its potential in designing luminescent materials and sensors based on its ability to undergo photoinduced electron transfer reactions.

In clinical research, this compound has been utilized in the synthesis of novel antiviral and antibacterial agents. The presence of multiple reactive sites allows chemists to modify its structure in ways that enhance its interaction with viral proteases or bacterial enzymes responsible for pathogenicity. Preliminary studies have shown promising results in developing inhibitors targeting emerging pathogens that pose significant challenges to global health security. The ability to rapidly modify the molecular framework of 3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine underscores its importance as a scaffold for addressing unmet medical needs.

The role of computational chemistry in optimizing derivatives derived from this compound cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been leveraged to predict binding affinities and identify optimal conformations for drug-receptor interactions. These techniques enable researchers to design analogs with improved pharmacological profiles before conducting expensive experimental trials. The integration of computational tools with synthetic chemistry has accelerated the development process significantly.

Future directions in the study of 3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine may explore its potential in developing treatments for neurodegenerative diseases. Pyridine-based compounds have shown promise in modulating neurotransmitter systems affected by conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound could provide new insights into mechanisms underlying these disorders and lead to innovative therapeutic strategies.

In conclusion,3-(Bromomethyl)-5-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805618-31-8) is a multifaceted compound with broad applications in pharmaceutical research and development. Its strategic positioning as a synthetic intermediate allows for the creation of structurally diverse bioactive molecules with enhanced pharmacological properties. As our understanding of disease mechanisms evolves, this compound will continue to play a pivotal role in discovering novel treatments that address critical unmet medical needs.